Cas no 213190-13-7 (4-Bromo-N-ethyl-2-fluoroaniline)

• Product Name: 4-Bromo-N-ethyl-2-fluoroaniline
• CAS No: 213190-13-7
• MF: C₈H₉BrFN
• MW: 218.066164731979
• CID: 1082635
• PubChem ID: 28446637
• Update Time: 2025-10-30

4-Bromo-N-ethyl-2-fluoroaniline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-N-ethyl-2-fluoroaniline
• 4-Bromo-N-ethyl-2-fluorobenzenamine
• SCHEMBL6931205
• AKOS000233247
• EN300-164853
• DTXSID301293419
• 213190-13-7

• Inchi： 1S/C8H9BrFN/c1-2-11-8-4-3-6(9)5-7(8)10/h3-5,11H,2H2,1H3
• InChI Key： GUPZNDCSKKVLCR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)NCC

Computed Properties

• Exact Mass: 216.99024g/mol
• Monoisotopic Mass: 216.99024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4-Bromo-N-ethyl-2-fluoroaniline

Comprehensive Guide to 4-Bromo-N-ethyl-2-fluoroaniline (CAS No. 213190-13-7): Properties, Applications, and Industry Insights

4-Bromo-N-ethyl-2-fluoroaniline (CAS No. 213190-13-7) is a halogenated aromatic amine compound that has garnered significant attention in pharmaceutical and agrochemical research. This specialty chemical is characterized by its unique molecular structure, featuring a bromine atom at the 4-position, an ethyl group on the nitrogen, and a fluorine atom at the 2-position of the aniline ring. Such structural features make it a valuable building block for synthesizing complex molecules with tailored biological activities.

The compound's CAS number 213190-13-7 serves as a unique identifier in chemical databases, ensuring precise tracking in global supply chains. Researchers often search for "4-Bromo-N-ethyl-2-fluoroaniline synthesis" or "213190-13-7 suppliers" when sourcing this material for drug discovery projects. Recent trends show growing interest in "fluorinated aniline derivatives" due to their enhanced metabolic stability in medicinal chemistry, positioning this compound as a key intermediate in developing next-generation therapeutics.

From a physicochemical perspective, 4-Bromo-N-ethyl-2-fluoroaniline typically appears as a light yellow to amber crystalline solid with moderate solubility in organic solvents like dichloromethane and ethyl acetate. Its molecular weight of 232.08 g/mol and specific halogen substitution pattern contribute to interesting electronic properties that influence reactivity in cross-coupling reactions. These characteristics make it particularly valuable for Pd-catalyzed transformations, a topic frequently searched by synthetic chemists.

In pharmaceutical applications, this compound serves as a versatile precursor for creating biologically active molecules. The presence of both bromine and fluorine atoms allows for sequential functionalization, enabling medicinal chemists to explore diverse structure-activity relationships. Current research focuses on its potential in developing kinase inhibitors and GPCR modulators, addressing the growing demand for targeted therapies in oncology and CNS disorders.

The agrochemical industry also utilizes 4-Bromo-N-ethyl-2-fluoroaniline in developing novel crop protection agents. Its structural motifs appear in several herbicide and fungicide lead compounds, particularly those requiring enhanced leaf penetration and weather resistance. With increasing global focus on sustainable agriculture, researchers are investigating how fluorinated analogs can reduce environmental persistence while maintaining efficacy.

Quality control of CAS 213190-13-7 typically involves advanced analytical techniques. HPLC purity analysis, mass spectrometry confirmation, and NMR spectroscopy are standard procedures to verify identity and assess impurities. These analytical methods represent common search terms among quality assurance professionals in the fine chemical industry.

From a regulatory standpoint, proper handling of 4-Bromo-N-ethyl-2-fluoroaniline requires standard laboratory safety practices. While not classified as hazardous under most jurisdictions, appropriate personal protective equipment (PPE) including gloves and safety glasses is recommended during handling. Material Safety Data Sheets (MSDS) for this compound are frequently requested documents in research institutions.

The commercial availability of 213190-13-7 has expanded significantly in recent years, with both bulk manufacturers and custom synthesis providers listing this material. Procurement specialists often search for "4-Bromo-N-ethyl-2-fluoroaniline price" or "CAS 213190-13-7 technical data" when comparing suppliers. The compound's stability under standard storage conditions (typically 2-8°C in airtight containers) makes it suitable for international distribution.

Emerging applications in material science are exploring the use of this aniline derivative in organic electronic materials. Its electron-withdrawing halogen substituents show potential for modifying charge transport properties in semiconducting polymers, aligning with the growing interest in flexible electronics and OLED technologies.

Environmental fate studies of 4-Bromo-N-ethyl-2-fluoroaniline indicate moderate biodegradability under aerobic conditions. Researchers investigating "green chemistry approaches" for its synthesis are developing catalytic methods to reduce waste generation, reflecting the chemical industry's shift toward sustainable manufacturing practices.

Patent literature reveals increasing incorporation of this fluoroaniline derivative in intellectual property claims, particularly in drug discovery and agrochemical innovation. The compound's versatility in creating diverse molecular architectures makes it valuable for protecting novel chemical spaces in competitive research areas.

Analytical reference standards of CAS 213190-13-7 are available for quality control laboratories requiring certified materials for method validation. These standards support the growing regulatory requirements in pharmaceutical development, where "impurity profiling" has become a critical quality attribute.

Future research directions for 4-Bromo-N-ethyl-2-fluoroaniline may explore its potential in bioconjugation chemistry or as a scaffold for proteolysis targeting chimeras (PROTACs). These cutting-edge applications in chemical biology represent some of the most searched topics in contemporary medicinal chemistry literature.